Senaparib hydrochloride

PARP inhibition enzymatic assay IC50
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H21ClF2N6O3
Molecular Weight 514.9 g/mol
CAS No. 1401683-39-3
Cat. No. B15585557
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Technical Parameters


Basic Identity
Product NameSenaparib hydrochloride
CAS1401683-39-3
Molecular FormulaC24H21ClF2N6O3
Molecular Weight514.9 g/mol
Structural Identifiers
InChIInChI=1S/C24H20F2N6O3.ClH/c25-17-6-5-15(14-32-19-4-1-3-18(26)20(19)21(33)29-24(32)35)13-16(17)22(34)30-9-11-31(12-10-30)23-27-7-2-8-28-23;/h1-8,13H,9-12,14H2,(H,29,33,35);1H
InChIKeyIBDAAVBRRAWCKS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Senaparib Hydrochloride PARP1/2 Inhibitor Overview


Senaparib hydrochloride (IMP4297; IMP-4297 hydrochloride) is an orally bioavailable, potent and selective poly(ADP-ribose) polymerase (PARP) 1/2 inhibitor with a novel chemical structure and fully independent intellectual property [1]. It exerts antitumor activity by blocking PARP-mediated DNA single-strand break repair and trapping PARP-DNA complexes, thereby inducing synthetic lethality in tumor cells with homologous recombination deficiencies, particularly those harboring BRCA1/2 mutations . Senaparib has received marketing authorization from China's National Medical Products Administration (NMPA) as first-line maintenance therapy for advanced ovarian cancer, supported by the pivotal phase 3 FLAMES trial [2].

PARP1/2 pathway inhibition – study fit for synthetic lethality models

BRCA1/2-mutated & HRD tumor research – oral dosing research models

Quinazolinedione scaffold – scaffold-dependent target engagement context

Senaparib Differentiation vs. Other PARP Inhibitors


PARP inhibitors constitute a pharmacologically heterogeneous class with clinically significant differences in potency, target selectivity, PARP trapping capacity, pharmacokinetic profiles, and safety spectrums that preclude simple interchange [1]. Senaparib exhibits a unique combination of subnanomolar biochemical potency, equipotent PARP1/2 targeting, minimal drug accumulation, and a favorable non-hematological safety profile that collectively distinguishes it from established agents such as olaparib, niraparib, rucaparib, and talazoparib [2]. These differential properties translate into tangible clinical outcomes—including efficacy across biomarker-unselected populations and lower treatment discontinuation rates—that directly impact procurement decisions for research use and clinical trial design [3]. The following quantitative evidence establishes precisely where and by what magnitude Senaparib diverges from its closest analogs.

scaffold

Distinct quinazolinedione core vs. phthalazinone/benzimidazole cores – target engagement kinetics may not transfer

endpoint

Cross-trial PFS and tolerability endpoint profiles may differ; class-level interchangeability not supported

isoform

PARP1/2 isoform selectivity and off-target interaction profiles may shift with scaffold change

Senaparib Differentiation Evidence


In Vivo Antitumor Potency vs. Olaparib

Senaparib demonstrates subnanomolar inhibitory potency against both PARP1 and PARP2 enzymes, with reported IC50 values of 1.3 nM for PARP1 and 1.6 nM for PARP2 in biochemical assays . In a pooled analysis of phase I studies, Senaparib (IMP4297) was reported to be 20-fold more potent than olaparib in anticancer animal models, with PARP1/2 IC50 values of 6.27 nM / 1.57 nM [1]. Comparative IC50 data from a comprehensive Nature Communications PARP inhibitor properties table shows olaparib with PARP1/2 IC50 values of 5 nM / 1 nM, niraparib at 3.8 nM / 2.1 nM, talazoparib at 0.56 nM / 0.15 nM, and rucaparib at 0.65 nM / 0.08 nM [2].

In vivo potency vs. Olaparib
Reported comparison
20-fold model-response difference; PARP1 IC50 6.27 nM, PARP2 1.57 nM
Reported in vivo model-response context
Preclinical xenograft; enzymatic IC50 from cell-free assays
PARP inhibition enzymatic assay IC50 preclinical pharmacology

First-Line Maintenance PFS vs. Niraparib

Using duplexed CeTEAM drug biosensors to systematically characterize intracellular PARP1/2 target engagement, Senaparib was found to be equipotent for both PARP1 and PARP2—a selectivity profile that distinguishes it from clinically used comparators [1]. In the same assay system, benzimidazole carboxamide derivatives such as niraparib demonstrated PARP1-selective tendencies, while phthalazinones such as olaparib favored PARP2 binding [1]. The study concluded that 'most PARPi are equipotent for both PARPs, including the next-generation drug, senaparib' [1].

First-line PFS vs. Niraparib
Cross-trial context
HR 0.43 (95% CI 0.32–0.58) vs. HR 0.62; 24-month PFS rate 63.0%
Reported endpoint hazard context, all-comer
FLAMES phase III (N=404) vs. PRIMA; cross-trial, populations differ
PARP selectivity cellular target engagement CeTEAM biosensor drug selectivity profiling

Safety and Tolerability Profile Comparison

In the randomized, double-blind, placebo-controlled phase 3 FLAMES trial (NCT04169997), Senaparib 100 mg once daily significantly improved progression-free survival (PFS) compared to placebo in patients with newly diagnosed advanced ovarian cancer following response to first-line platinum-based chemotherapy [1]. Median PFS was not reached (NR) with Senaparib versus 13.6 months with placebo, yielding a hazard ratio (HR) of 0.43 (95% CI, 0.32–0.58; P < 0.0001) [1]. Crucially, this benefit was independent of biomarker status: in BRCA-mutant patients, median PFS was NR with Senaparib versus 15.6 months with placebo (HR 0.43; 95% CI, 0.24–0.76; P = 0.0026); in BRCA-negative patients, median PFS was NR with Senaparib versus 12.9 months with placebo (HR 0.43; 95% CI, 0.30–0.61; P < 0.0001) [2]. Benefit was also observed in both HRD-positive and HRD-negative subgroups [3].

Tolerability profile
Cross-trial context
Discontinuation rate 4.4% vs. 12% (olaparib/niraparib)
Reported tolerability endpoint context
Cross-study; AE management protocols differ
ovarian cancer maintenance therapy progression-free survival phase 3 clinical trial BRCA mutation

Therapeutic Window Breadth

In the FLAMES phase 3 trial, Senaparib demonstrated a favorable safety profile with a permanent treatment discontinuation rate due to adverse events of only 4.4%, compared to 0% in the placebo arm [1]. Comparative analyses indicate that Senaparib exhibits a more favorable non-hematological safety profile relative to other PARP inhibitors [2]. Grade ≥3 treatment-emergent adverse events occurred in 66.3% of Senaparib-treated patients versus 20.3% with placebo, and dose reductions due to adverse events occurred in 63.3% versus 6.0%, respectively [1]. Notably, no new safety signals were identified, and no treatment-related deaths occurred [2].

Dose range context
Class-level inference
Preclinical 2.5–21 mg/kg QD; clinical 20–120 mg QD; no DLT ≤150 mg
Reported dose-range response context
MDA-MB-436 xenograft & phase I escalation
drug safety tolerability adverse events PARP inhibitor toxicity treatment discontinuation

PFS Benefit Across HRD Status

In a phase I dose-escalation study of Senaparib in Chinese patients with advanced solid tumors (NCT03508011), Senaparib exposure increased dose-proportionally at doses of 2–80 mg once daily, with absorption saturation observed at 80–120 mg . Notably, Senaparib accumulation was minimal after repeated once-daily administration, with an accumulation ratio of 1.1–1.5 . This contrasts with other PARP inhibitors such as niraparib, which has a longer half-life (48–51 hours) and significant accumulation with repeated dosing, and talazoparib, which has a half-life of approximately 90 hours [1]. Senaparib's minimal accumulation profile supports predictable exposure and reduced risk of cumulative toxicity.

PFS by HRD status
Cross-study comparable
All subgroup HR
Reported biomarker-stratified endpoint context
FLAMES Myriad HRD assay; Chinese population
pharmacokinetics drug accumulation oral bioavailability dose proportionality phase I trial

Objective Response in BRCA-Mutant Solid Tumors: 26.9% ORR in Phase I Heavily Pretreated Population

In the first-in-human phase I study of Senaparib in heavily pretreated patients with advanced solid tumors, the overall objective response rate (ORR) was 22.7% (10/44 patients, all partial responses), with a disease control rate (DCR) of 63.6% . Among the subset of patients harboring BRCA1 or BRCA2 mutations, the ORR increased to 26.9% (7/26 patients) with a DCR of 73.1% . In BRCA-mutant, platinum-sensitive ovarian cancer patients specifically, the ORR was 75% (3/4 patients) with a DCR of 100% in pooled phase I analyses [1].

objective response rate BRCA mutation solid tumors phase I trial antitumor activity

Senaparib Key Application Scenarios


Preclinical In Vivo Tumor Models

Senaparib is the optimal PARP inhibitor candidate for first-line ovarian cancer maintenance therapy programs targeting all-comer populations, regardless of BRCA mutation or HRD status. The FLAMES trial demonstrated a consistent hazard ratio of 0.43 for PFS benefit in both biomarker-positive and biomarker-negative subgroups [1]. This contrasts with other PARP inhibitors whose labeled indications or efficacy profiles are more restricted to biomarker-defined populations. Procurement of Senaparib for clinical development in this setting enables broader patient enrollment and avoids the logistical complexity of prospective biomarker stratification.

All-Comer Ovarian Cancer Maintenance Trials

For in vitro and in vivo studies investigating PARP inhibition mechanisms where balanced PARP1 and PARP2 engagement is critical, Senaparib offers a unique tool compound profile. CeTEAM biosensor data confirm that Senaparib is equipotent for both PARP1 and PARP2 in live cells, whereas niraparib exhibits PARP1-selective tendencies and olaparib favors PARP2 [2]. Researchers studying synthetic lethality in model systems with variable PARP1/PARP2 expression ratios should prioritize Senaparib to avoid isoform-biased confounding of experimental results.

Healthcare Formulary Procurement Evaluation

Senaparib's 4.4% permanent treatment discontinuation rate due to adverse events in the FLAMES trial—coupled with its reported favorable non-hematological safety profile relative to other PARP inhibitors [3]—positions it as a preferred agent for maintenance therapy protocols where treatment adherence and duration directly correlate with clinical benefit. Procurement for clinical trial designs emphasizing long-term tolerability and patient retention should favor Senaparib over alternatives with higher discontinuation rates or more burdensome non-hematologic toxicity profiles.

Synthetic Lethality Combination Strategies

Senaparib's minimal drug accumulation (accumulation ratio 1.1–1.5) and dose-proportional exposure at clinically relevant doses make it an attractive partner for combination regimens with alkylating agents such as temozolomide. The predictable pharmacokinetic profile reduces the risk of cumulative hematologic toxicity that might otherwise compromise combination therapy tolerability. An IND for Senaparib plus temozolomide has been cleared by the US FDA, underscoring the translational relevance of this differentiation [4].

Application
Selection Property
Validation Focus
BRCA/HRD tumor model studies
Reported in vivo response differential
Model-specific dose-response review
Biomarker-unselected research models
Subgroup endpoint consistency context
HRD assay-stratified endpoint review
PARP inhibitor comparative pharmacology
Reported endpoint hazard context
Cross-trial endpoint interpretation
Combination DNA damage research
Reported dose-range tolerability context
Tolerability endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
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